![molecular formula C13H19N3O2 B1492133 Ethyl 6-(4-methylpiperidin-1-yl)pyridazine-3-carboxylate CAS No. 69211-57-0](/img/structure/B1492133.png)
Ethyl 6-(4-methylpiperidin-1-yl)pyridazine-3-carboxylate
Overview
Description
Ethyl 6-(4-methylpiperidin-1-yl)pyridazine-3-carboxylate, also known as EMPC, is a novel compound that has been used in a variety of scientific research applications. It is a member of the pyridazine family of compounds and is characterized by its unique structural features. EMPC is a versatile molecule that has been used in a variety of research applications, including drug discovery, protein engineering, and biochemistry.
Scientific Research Applications
Synthesis and Antimicrobial Evaluation
Ethyl 6-(4-methylpiperidin-1-yl)pyridazine-3-carboxylate has been utilized in the synthesis of new pyrimidine derivatives, showcasing its versatility in creating compounds with potential antimicrobial properties. This demonstrates the chemical's role in developing new therapeutic agents against microbial infections (Farag, Kheder, & Mabkhot, 2008).
Inhibitory Activity on Acetylcholinesterase
Research has explored the modification of Ethyl 6-(4-methylpiperidin-1-yl)pyridazine-3-carboxylate derivatives to act as acetylcholinesterase inhibitors. This application is crucial for developing treatments for neurological disorders like Alzheimer's disease, where enzyme inhibition can play a therapeutic role (Contreras et al., 2001).
Herbicidal Activities
The compound has been foundational in synthesizing novel herbicidal agents. Specifically, derivatives have shown efficacy in inhibiting chlorophyll at minimal concentrations, demonstrating significant potential in agricultural applications as bleaching herbicides (Xu et al., 2008).
Water Oxidation Catalysts
A notable application in energy and environmental science is the compound's role in synthesizing new families of ruthenium complexes for water oxidation. These complexes are critical for advancing sustainable energy solutions, highlighting the compound's contribution to renewable energy technologies (Zong & Thummel, 2005).
Antioxidant Activity
Derivatives of Ethyl 6-(4-methylpiperidin-1-yl)pyridazine-3-carboxylate have been investigated for their antioxidant activities. These studies reveal the compound's potential in creating therapeutics that combat oxidative stress-related diseases, showcasing a broad spectrum of biomedical applications (Zaki et al., 2017).
properties
IUPAC Name |
ethyl 6-(4-methylpiperidin-1-yl)pyridazine-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O2/c1-3-18-13(17)11-4-5-12(15-14-11)16-8-6-10(2)7-9-16/h4-5,10H,3,6-9H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GIMRAELTNQQOTJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN=C(C=C1)N2CCC(CC2)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 6-(4-methylpiperidin-1-yl)pyridazine-3-carboxylate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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